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This guide provides an in-depth analysis of the chemical structure of Vescalin, a C-glucosidic
ellagitannin. It is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry. This document details its molecular
characteristics, synthesis, and structural elucidation methodologies.

Chemical Identity and Structure

Vescalin is a hydrolyzable tannin, a class of complex polyphenolic compounds.[1][2] It is
structurally characterized by a nonahydroxytriphenoyl (NHTP) group attached to a C-glucosidic
core.[3] Vescalin, along with its epimer castalin, can be produced through the chemical
hydrolysis of the more complex ellagitannins, vescalagin and castalagin, respectively.[4][5]
These parent compounds are notably found in oak and chestnut wood.[4][6]

The stereochemistry of Vescalin has been a subject of detailed investigation. The
atropisomerism of the triphenoyl moiety has been determined to be an (S,R) configuration
based on density functional theory (DFT) calculations of its NMR spectra and electronic circular
dichroism (ECD) spectra.[5]

The key quantitative chemical properties of Vescalin are summarized in the table below for
easy reference.
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Identifier Value Source

Molecular Formula C27H2001s [7]

(1S,2S,24R,25R,29R)-7,8,9,12
,13,14,17,18,19,25,29-
undecahydroxy-24-

IUPAC Name (hydroxymethyl)—3,23,26- 7]
trioxahexacyclo[13.10.3.12,6.0°
,10.011,28 016 21)nonacosa-
5(10),6,8,11,13,15(28),16,18,2

0-nonaene-4,22,27-trione

Average Molecular Weight 632.4 g/mol [7]
Monoisotopic Mass 632.06496378 Da [7]
CAS Number 19086-75-0 [7]

Bioinspired Total Synthesis Workflow

The first total synthesis of (-)-Vescalin was achieved through a bioinspired route.[3] The key
transformations mimic the proposed biosynthetic pathway. A simplified workflow of this
synthesis is presented below.
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Bioinspired total synthesis workflow for (-)-Vescalin.
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This synthetic strategy hinges on three pivotal steps:
» A Wittig-mediated opening of a protected glucopyranose ring.[3]
e A subsequent phenolic aldol-type reaction to forge the crucial C-glucosidic bond.[3]

e An oxidative phenolic coupling reaction, mediated by a copper-diamine complex, to construct
the nonahydroxytriphenoyl (NHTP) unit.[3][8]

Experimental Protocols

The following sections provide a generalized overview of the key experimental methodologies
employed in the total synthesis of (-)-Vescalin, based on published literature.[3][8][9]

The formation of the C-arylglucosidic bond is a critical step in the synthesis.

o Preparation of the Aldehyde: The protected glucopyranose-derived aldehyde is prepared
from a suitable glucopyranosic hemiacetal. A common method involves a Wittig-mediated
ring opening.

» Aldol-type Reaction: The aldehyde is then reacted with a protected phenolic partner under
conditions that promote a phenolic aldol-type reaction. This step establishes the carbon-
carbon bond between the glucose core and the aromatic system.

 Purification: The resulting C-glucoside is purified using standard chromatographic
techniques, such as column chromatography on silica gel.

The construction of the sterically hindered nonahydroxytriphenoyl (NHTP) unit is achieved via
an intramolecular oxidative coupling.

e Precursor Synthesis: The C-glucoside is appropriately functionalized with galloyl groups at
the desired positions (e.g., 2,3,5-O-positions).

o Coupling Reaction: The galloylated intermediate is subjected to an oxidative phenolic
coupling reaction. A typical protocol involves the use of a copper(ll) salt, such as CuClz, in
the presence of a chiral diamine ligand like (-)-sparteine or an achiral analogue like bispidine,
in a suitable solvent system (e.g., a mixture of methanol and dichloromethane).[10]
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» Reaction Monitoring and Workup: The reaction progress is monitored by analytical
techniques like HPLC. Upon completion, the reaction is quenched, and the product is
extracted and purified. The choice of diamine and reaction conditions is crucial for controlling
the atroposelectivity of the newly formed biaryl bonds.[10]

o Deprotection: The final step involves the removal of all protecting groups to yield the natural
product, (-)-Vescalin.

The definitive structure and stereochemistry of Vescalin were confirmed using a combination of
spectroscopic and computational methods.

 NMR Spectroscopy: tH and 3C NMR spectroscopy are fundamental for determining the
connectivity of the atoms. Experimental chemical shifts are compared with values calculated
using DFT methods to confirm the relative and absolute stereochemistry.[5]

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to confirm the
molecular formula of the compound.

o Electronic Circular Dichroism (ECD): ECD spectroscopy is a powerful technique for
determining the absolute configuration of chiral molecules, particularly the atropisomeric
nature of the biaryl axes in the NHTP moiety. Experimental ECD spectra are compared with
time-dependent DFT (TD-DFT) calculated spectra for different possible stereocisomers to
establish the correct configuration.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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